(1S)-1-Azido-4-fluoro-2,3-dihydro-1H-indene

• IUPAC Name: (1S)-1-azido-4-fluoro-2,3-dihydro-1H-indene
• InChI: InChI=1S/C9H8FN3/c10-8-3-1-2-7-6(8)4-5-9(7)12-13-11/h1-3,9H,4-5H2/t9-/m0/s1
• InChI Key: FFUPXJHXTLWXBI-VIFPVBQESA-N
• Canonical SMILES: C1CC2=C(C1N=[N+]=[N-])C=CC=C2F
• Isomeric SMILES: C1CC2=C([C@H]1N=[N+]=[N-])C=CC=C2F
• Molecular Formula: C9H8FN3
• Molecular Weight: 177.18 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number or IUPAC name. It may also include information about its discovery or synthesis.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, or computational methods to determine the 3D structure of the molecule.

Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

X-ray Photoelectron Spectroscopy (XPS) Analysis

Overview: X-ray photoelectron spectroscopy (XPS) is a powerful technique for studying the chemical composition and electronic states of materials. Here’s how “(1S)-1-Azido-4-fluoro-2,3-dihydro-1H-indene” is relevant:

C 1s Narrow Scan Analysis:

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Medicine and Healthcare

Overview: Scientific research plays a pivotal role in advancing medicine and healthcare. Here’s how “(1S)-1-Azido-4-fluoro-2,3-dihydro-1H-indene” is relevant:

Drug Development:

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Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve studying its interactions with biological molecules, its effects on cells or organisms, and its pharmacokinetics.

Safety and Hazards

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Future Directions

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